Cas no 6105-18-6 (3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide)

• Product Name: 3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide
• CAS No: 6105-18-6
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 1624674
• PubChem ID: 759574
• Update Time: 2025-04-21

3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide
• benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]-3,4-dimethyl-
• SR-01000434962
• CB14778
• 6105-18-6
• EU-0038438
• N-[4-(aminosulfonyl)benzyl]-3,4-dimethylbenzamide
• CBMicro_011320
• SMSF0014031
• Oprea1_052359
• BIM-0011513.P001
• SR-01000434962-1
• N~1~-[4-(AMINOSULFONYL)BENZYL]-3,4-DIMETHYLBENZAMIDE
• DTXSID50976544
• AKOS001615320
• STK417363
• 3,4-dimethyl-N-[(4-sulfamoylphenyl)methyl]benzamide

• Inchi： 1S/C16H18N2O3S/c1-11-3-6-14(9-12(11)2)16(19)18-10-13-4-7-15(8-5-13)22(17,20)21/h3-9H,10H2,1-2H3,(H,18,19)(H2,17,20,21)
• InChI Key： AGOCSKKCACEIKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(C1C=CC(C)=C(C)C=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 318.10394
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26